Cas no 844885-30-9 (4-n-Butyl-3',4'-dichlorobenzophenone)

• Product Name: 4-n-Butyl-3',4'-dichlorobenzophenone
• CAS No: 844885-30-9
• MF: C₁₇H₁₆Cl₂O
• MW: 307.214343070984
• MDL: MFCD06201541
• CID: 871551
• PubChem ID: 2757271
• Update Time: 2025-06-08

4-n-Butyl-3',4'-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-butylphenyl)(3,4-dichlorophenyl)methanone
• (4-butylphenyl)-(3,4-dichlorophenyl)methanone
• 4-n-Butyl-3',4'-dichlorobenzophenone
• MFCD06201541
• AKOS009340065
• 844885-30-9
• (4-Butyl-phenyl)-(3,4-dichloro-phenyl)-methanone
• DTXSID40373806
• 4-(1-Butyl)-3',4'-dichlorobenzophenone

• MDL： MFCD06201541
• Inchi： 1S/C17H16Cl2O/c1-2-3-4-12-5-7-13(8-6-12)17(20)14-9-10-15(18)16(19)11-14/h5-11H,2-4H2,1H3
• InChI Key： UVZCNZSQWZEZMX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CCCC)=O)Cl

Computed Properties

• Exact Mass: 306.05800
• Monoisotopic Mass: 306.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.194
• Boiling Point: 431.1°C at 760 mmHg
• Flash Point: 181.9°C
• Refractive Index: 1.571
• PSA: 17.07000
• LogP: 5.56700

Additional information on 4-n-Butyl-3',4'-dichlorobenzophenone

4-n-Butyl-3',4'-dichlorobenzophenone (CAS No. 844885-30-9): An Overview of Its Properties, Applications, and Recent Research

4-n-Butyl-3',4'-dichlorobenzophenone (CAS No. 844885-30-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a butyl group and dichloro substituents on a benzophenone backbone. The combination of these functional groups imparts distinct physical and chemical properties, making it a valuable compound for various applications.

The molecular formula of 4-n-Butyl-3',4'-dichlorobenzophenone is C₁₆H₁₆Cl₂O, and its molecular weight is approximately 295.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of chloro groups and the introduction of the butyl chain. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in research and industrial applications.

In terms of physical properties, 4-n-Butyl-3',4'-dichlorobenzophenone is a solid at room temperature with a melting point ranging from 75°C to 78°C. It is insoluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The chemical properties of 4-n-Butyl-3',4'-dichlorobenzophenone are influenced by its functional groups. The presence of the dichloro substituents on the benzene ring increases its electron-withdrawing nature, which can affect its reactivity in certain chemical reactions. Additionally, the butyl group provides steric hindrance, which can influence the compound's interactions with other molecules.

One of the key applications of 4-n-Butyl-3',4'-dichlorobenzophenone is in the field of pharmaceutical research. Recent studies have explored its potential as an intermediate in the synthesis of various drugs and pharmaceutical compounds. For example, it has been used as a building block in the development of anti-inflammatory agents and antiviral drugs. The compound's ability to undergo selective functionalization makes it a versatile starting material for drug discovery and development.

In addition to pharmaceutical applications, 4-n-Butyl-3',4'-dichlorobenzophenone has found use in materials science. Its unique molecular structure and physical properties make it suitable for the synthesis of advanced materials such as polymers and coatings. Researchers have investigated its potential as a monomer or cross-linking agent in polymer synthesis, where it can contribute to improved mechanical properties and thermal stability.

Recent advancements in analytical techniques have also facilitated a deeper understanding of 4-n-Butyl-3',4'-dichlorobenzophenone's behavior in different environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and conformational behavior. These studies have provided valuable insights into the compound's stability and reactivity under various conditions.

The environmental impact of 4-n-Butyl-3',4'-dichlorobenzophenone is another area of ongoing research. While it is not classified as a hazardous substance, its potential effects on ecosystems are being studied to ensure safe handling and disposal practices. Researchers are exploring methods to minimize its environmental footprint through green chemistry approaches and sustainable synthesis routes.

In conclusion, 4-n-Butyl-3',4'-dichlorobenzophenone (CAS No. 844885-30-9) is a versatile compound with a wide range of applications in pharmaceutical research, materials science, and analytical chemistry. Its unique molecular structure and properties make it an important intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.